3,5-dinitrotoluene

• CAS No.: 618-85-9
• Product Name: 3,5-dinitrotoluene
• Molecular Formula: C7H6N2O4
• Molecular Weight: 182.13 g/mol
• IUPAC Name: 1-methyl-3,5-dinitrobenzene
• Standard InChI: InChI=1S/C7H6N2O4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3
• Standard InChIKey: RUIFULUFLANOCI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 315.0 °C; Sublimes
• Colorform: Yellow orthrhombic needles from acetic acid; Yellowish, reddish needles from acetic acid
• Density: 1.2772 at 111 °C; 1.32
• Flash Point: 404°F
• Melting Point: 93.0 °C; 93 °C
• Physical Description: See DINITROTOLUENE
• Description: 3,5-Dinitrotoluene is a C-nitro compound.
• Solubility: Soluble in benzene, ethyl ether, ethanol, chloroform, carbon disulfide; In water, 145 mg/L at 25 °C (est)
• Synonyms: Benzene, 1-methyl-3,5-dinitro-;1-METHYL-3,5-DINITROBENZENE;3,5-DNT;5-Methyl-1,3-dinitrobenzene;NSC 87348
• Vapor Pressure: 4.05e-04 mmHg; 4.05X10-4 mm Hg at 25 °C
• Reference: 1: 2,4-Dinitrotoluene, 2,6-dinitrotoluene and 3,5-dinitrotoluene. IARC Monogr; Eval Carcinog Risks Hum. 1996;65:309-368. Review. PubMed PMID: 9097111.; ; ; 2: Couch DB, Allen PF, Abernethy DJ. The mutagenicity of dinitrotoluenes in; Salmonella typhimurium. Mutat Res. 1981 Dec;90(4):373-83. PubMed PMID: 7038460.; ; ; 3: Gayathri R, Arivazhagan M. Molecular structure, vibrational investigation of; 2-chloro-α-α-α-trifluoro-3,5-dinitrotoluene using DFT (LSDA, B3LYP, B3PW91 and; MPW1PW91) and UV-Vis absorption spectra in organic solvents: a IEF-PCM/TD-DFT; study. Spectrochim Acta A Mol Biomol Spectrosc. 2014 Apr 5;123:309-26. doi:; 10.1016/j.saa.2013.12.012. Epub 2013 Dec 12. PubMed PMID: 24412784.; ; ; 4: Rickert DE, Butterworth BE, Popp JA. Dinitrotoluene: acute toxicity,; oncogenicity, genotoxicity, and metabolism. Crit Rev Toxicol. 1984;13(3):217-34. ; Review. PubMed PMID: 6386342.; ; ; 5: Li H, Zhang F, Havel J. Quantification of analytes in overlapping peaks from; capillary electrophoresis using multivariate curve resolution-alternating least; squares methods. Electrophoresis. 2003 Sep;24(18):3107-15. PubMed PMID: 14518032.
• PubChem Compound: 12067
• Last Modified: Nov 11 2021